Cas no 491839-06-6 (5-fluoro-5-methylhexan-2-one)

• Product Name: 5-fluoro-5-methylhexan-2-one
• CAS No: 491839-06-6
• MF: C₇H₁₃FO
• MW: 132.175925970078
• CID: 1019104
• PubChem ID: 12075597
• Update Time: 2025-04-20

5-fluoro-5-methylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 5-fluoro-5-methyl- (9CI)
• 5-fluoro-5-methylhexan-2-one
• 491839-06-6
• 2-Hexanone, 5-fluoro-5-methyl-
• EN300-1854523
• DB-270329

• Inchi： 1S/C7H13FO/c1-6(9)4-5-7(2,3)8/h4-5H2,1-3H3
• InChI Key： UDXXCFBLAHFVSV-UHFFFAOYSA-N
• SMILES： FC(C)(C)CCC(C)=O

Computed Properties

• Exact Mass: 132.095043196g/mol
• Monoisotopic Mass: 132.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų